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4-[3-Hydroxy-4-(4-methylbenzoyl)-5-(4-methylphenyl)-2-oxo-2,5-dihydro-1H-pyrrol-1-yl]butanoic acid 4-[3-Hydroxy-4-(4-methylbenzoyl)-5-(4-methylphenyl)-2-oxo-2,5-dihydro-1H-pyrrol-1-yl]butanoic acid
Brand Name: Vulcanchem
CAS No.: 440091-84-9
VCID: VC0490914
InChI: InChI=1S/C23H23NO5/c1-14-5-9-16(10-6-14)20-19(21(27)17-11-7-15(2)8-12-17)22(28)23(29)24(20)13-3-4-18(25)26/h5-12,20,27H,3-4,13H2,1-2H3,(H,25,26)/b21-19+
SMILES: CC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)C)O)C(=O)C(=O)N2CCCC(=O)O
Molecular Formula: C23H23NO5
Molecular Weight: 393.4g/mol

4-[3-Hydroxy-4-(4-methylbenzoyl)-5-(4-methylphenyl)-2-oxo-2,5-dihydro-1H-pyrrol-1-yl]butanoic acid

CAS No.: 440091-84-9

Main Products

VCID: VC0490914

Molecular Formula: C23H23NO5

Molecular Weight: 393.4g/mol

4-[3-Hydroxy-4-(4-methylbenzoyl)-5-(4-methylphenyl)-2-oxo-2,5-dihydro-1H-pyrrol-1-yl]butanoic acid - 440091-84-9

CAS No. 440091-84-9
Product Name 4-[3-Hydroxy-4-(4-methylbenzoyl)-5-(4-methylphenyl)-2-oxo-2,5-dihydro-1H-pyrrol-1-yl]butanoic acid
Molecular Formula C23H23NO5
Molecular Weight 393.4g/mol
IUPAC Name 4-[(3E)-3-[hydroxy-(4-methylphenyl)methylidene]-2-(4-methylphenyl)-4,5-dioxopyrrolidin-1-yl]butanoic acid
Standard InChI InChI=1S/C23H23NO5/c1-14-5-9-16(10-6-14)20-19(21(27)17-11-7-15(2)8-12-17)22(28)23(29)24(20)13-3-4-18(25)26/h5-12,20,27H,3-4,13H2,1-2H3,(H,25,26)/b21-19+
Standard InChIKey HIUVTQPYGXESES-XUTLUUPISA-N
Isomeric SMILES CC1=CC=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)C)\O)/C(=O)C(=O)N2CCCC(=O)O
SMILES CC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)C)O)C(=O)C(=O)N2CCCC(=O)O
Canonical SMILES CC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)C)O)C(=O)C(=O)N2CCCC(=O)O
PubChem Compound 5346580
Last Modified Nov 11 2021
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